Cas no 1021253-66-6 (2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide
• CAS No: 1021253-66-6
• MF: C₁₇H₁₅F₂N₃O₄S
• MW: 395.380509614944
• CID: 6388117
• PubChem ID: 25881991
• Update Time: 2025-05-22

2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide
• AKOS024500389
• 2,4-difluoro-N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]benzenesulfonamide
• 1021253-66-6
• 2,4-difluoro-N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
• F5148-0497

• Inchi： 1S/C17H15F2N3O4S/c18-12-4-6-16(13(19)11-12)27(24,25)20-8-2-9-22-17(23)7-5-14(21-22)15-3-1-10-26-15/h1,3-7,10-11,20H,2,8-9H2
• InChI Key： WYNUWTNANGIEIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NCCCN1C(C=CC(C2=CC=CO2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 395.07513347g/mol
• Monoisotopic Mass: 395.07513347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on 2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide

Introduction to 2,4-Difluoro-N-{3-[3-(Furan-2-yl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Propyl}Benzene-1-Sulfonamide (CAS No: 1021253-66-6)

The compound 2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide (CAS No: 1021253-66-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, biological properties, and potential applications in therapeutic interventions.

The molecular structure of 2,4-difluoro-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide is characterized by a sulfonamide group attached to a benzene ring substituted with difluoro groups at the 2 and 4 positions. The sulfonamide group is further connected to a propyl chain that terminates in a dihydropyridazine ring system. This dihydropyridazine ring contains a furan substituent at the 3-position and an oxo group at the 6-position, contributing to the molecule's complexity and potential bioactivity.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the furan moiety in this compound adds further functional diversity, as furan rings are known for their ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity.

The synthesis of 2,4-difluoro-N-{3-[3-(furan-2-yl)-6-Oxo-1,6-Dihydropyridazin-l-Yl]Propyl}Benzene-l-Sulfonamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the construction of the dihydropyridazine ring system through condensation reactions and subsequent functionalization to introduce the sulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing.

Biological evaluations of this compound have revealed intriguing properties that make it a compelling candidate for drug development. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary results indicate that this compound may exhibit selective activity against certain cancer cell lines, highlighting its role in oncology research.

In terms of pharmacokinetics, 2,4-difluoro-N-{3-[3-(furan-Z-Yl)-6-Oxo-Z,Z-DihydroPyridazin-l-Yl]PropYl}Benzene-l-SulfonAmide has shown favorable absorption profiles in preclinical models. Its lipophilic nature enhances its ability to cross biological membranes, while its metabolic stability ensures sustained activity within the body. These properties are critical for developing drugs with optimal therapeutic windows.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at molecular levels. Molecular docking studies have provided insights into how this compound interacts with target proteins at atomic resolution. These findings are instrumental in guiding iterative rounds of chemical optimization aimed at improving potency and selectivity.

Looking ahead, CAS No: 1021253-ZZ-ZZ holds immense promise as a lead compound for developing novel therapeutics targeting inflammatory diseases and cancer. Its unique structural features and encouraging biological profiles position it as a valuable asset in contemporary drug discovery pipelines.